Cas no 1797244-05-3 (1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine
• CAS No: 1797244-05-3
• MF: C₁₇H₁₇F₂NO₃S₂
• MW: 385.448589086533
• CID: 6258048
• PubChem ID: 71807055
• Update Time: 2025-06-08

1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine
• 1797244-05-3
• (2-((difluoromethyl)sulfonyl)phenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone
• F6436-3547
• [2-(difluoromethylsulfonyl)phenyl]-(4-thiophen-2-ylpiperidin-1-yl)methanone
• AKOS024560274

• Inchi： 1S/C17H17F2NO3S2/c18-17(19)25(22,23)15-6-2-1-4-13(15)16(21)20-9-7-12(8-10-20)14-5-3-11-24-14/h1-6,11-12,17H,7-10H2
• InChI Key： GRRGFJBANQPTAY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(C2C=CC=CC=2S(C(F)F)(=O)=O)=O)CC1

Computed Properties

• Exact Mass: 385.06179208g/mol
• Monoisotopic Mass: 385.06179208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine

Comprehensive Overview of 1-(2-Difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1797244-05-3)

The compound 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1797244-05-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a difluoromethanesulfonyl group, a benzoyl moiety, and a thiophene-substituted piperidine ring, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a modulator of biological pathways, given its structural complexity and functional diversity.

In recent years, the demand for novel sulfonyl-containing compounds like 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine has surged due to their role in targeting enzymes and receptors. The difluoromethanesulfonyl group, in particular, is known for its electron-withdrawing properties, which can enhance the binding affinity of the molecule to biological targets. This has led to increased searches for "sulfonyl-based drug candidates" and "piperidine derivatives in medicinal chemistry," reflecting the growing interest in this class of compounds.

The thiophene ring in 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine adds another layer of functionality, as thiophene derivatives are widely explored for their pharmacological properties. This heterocycle is often associated with improved metabolic stability and bioavailability, making it a valuable component in drug design. Searches for "thiophene-containing pharmaceuticals" and "piperidine-thiophene hybrids" have become more frequent, highlighting the relevance of this structural motif in modern research.

From a synthetic perspective, the preparation of 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine involves multi-step organic transformations, including sulfonylation, acylations, and heterocyclic coupling reactions. These methods are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound's CAS No. 1797244-05-3 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

Given the rising interest in personalized medicine and targeted therapies, 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine represents a promising candidate for further investigation. Its structural features align with current trends in drug development, such as the exploration of small molecule inhibitors and allosteric modulators. As researchers continue to uncover its potential, this compound may play a pivotal role in addressing unmet medical needs.

In conclusion, 1-(2-difluoromethanesulfonylbenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1797244-05-3) stands out as a compelling subject of study in the fields of medicinal chemistry and drug discovery. Its intricate architecture and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. With ongoing advancements in synthetic methodologies and biological screening, this compound is poised to contribute significantly to the next generation of innovative treatments.